Cas no 2229231-20-1 (methyl 4-(4-fluorophenyl)-3-hydroxypentanoate)

• Product Name: methyl 4-(4-fluorophenyl)-3-hydroxypentanoate
• CAS No: 2229231-20-1
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 6111229
• PubChem ID: 165624520
• Update Time: 2025-05-20

methyl 4-(4-fluorophenyl)-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-fluorophenyl)-3-hydroxypentanoate
• EN300-1769866
• 2229231-20-1

• Inchi： 1S/C12H15FO3/c1-8(11(14)7-12(15)16-2)9-3-5-10(13)6-4-9/h3-6,8,11,14H,7H2,1-2H3
• InChI Key： SPQUBXGQOUGPNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 226.10052250g/mol
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 4-(4-fluorophenyl)-3-hydroxypentanoate

Methyl 4-(4-Fluorophenyl)-3-Hydroxypentanoate (CAS No. 2229231-20-1): A Comprehensive Overview

Methyl 4-(4-fluorophenyl)-3-hydroxypentanoate, identified by the CAS registry number 2229231-20-1, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a methyl ester group with a hydroxypentanoate backbone and a fluorophenyl substituent. The presence of the fluorine atom in the aromatic ring introduces distinct electronic properties, making it a valuable molecule for various applications.

The synthesis of methyl 4-(4-fluorophenyl)-3-hydroxypentanoate typically involves multi-step organic reactions, including Friedel-Crafts alkylation, esterification, and hydroxylation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall cost and improving the scalability of this compound. Its structural diversity allows for modifications that can tailor its properties for specific uses.

One of the most promising applications of methyl 4-(4-fluorophenyl)-3-hydroxypentanoate is in drug discovery. The compound's ability to act as a bioisostere in medicinal chemistry has been highlighted in several studies. For instance, researchers have explored its potential as a lead compound for developing novel anti-inflammatory agents. The hydroxyl group in its structure provides a site for hydrogen bonding, which is crucial for interactions with biological targets.

Moreover, methyl 4-(4-fluorophenyl)-3-hydroxypentanoate has shown potential in polymer science as a building block for functional polymers. Its ester functionality can be utilized to create biodegradable materials with tailored mechanical and thermal properties. Recent studies have demonstrated its effectiveness in synthesizing polyesters with improved degradation rates, making it a candidate for sustainable packaging solutions.

In terms of physical properties, methyl 4-(4-fluorophenyl)-3-hydroxypentanoate exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The compound's stability under mild conditions makes it suitable for large-scale industrial applications.

Recent research has also focused on the environmental impact of methyl 4-(4-fluorophenyl)-3-hydroxypentanoate. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its ecological footprint. This characteristic aligns with the growing demand for eco-friendly chemicals in modern industries.

In conclusion, methyl 4-(4-fluorophenyl)-3-hydroxypentanoate (CAS No. 2229231-20-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals, materials science, and sustainable chemistry.